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Compound of Interest

Compound Name: 4-lodo-2-nitrotoluene

Cat. No.: B1329957

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-
lodo-2-nitrotoluene, a key intermediate in organic synthesis. It is intended to assist
researchers, scientists, and professionals in drug development in sourcing this compound and
understanding its synthetic applications. This document outlines key suppliers, their product
specifications, and provides illustrative experimental workflows.

Commercial Suppliers of 4-lodo-2-nitrotoluene

The acquisition of high-quality starting materials is paramount for reproducible and successful
research and development. 4-lodo-2-nitrotoluene is available from a range of commercial
suppliers, catering to various scales of demand, from laboratory research to bulk
manufacturing. The following table summarizes the offerings from several prominent suppliers.
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. . Available .
Supplier Purity . Price (USD) Notes
Quantities
Prices are
subject to
Thermo Fisher change and may
N $102.65 (59), .
Scientific (Alfa 97% 50,259 vary by region.
$360.65 (250) _ _
Aesar) Online exclusive
offers may be
available.[1][2]
Also available
Price available through
TCI Chemicals min. 98.0% 50,259 upon distributors like
request/login. Fisher Scientific.
[3]
Information ] ) ] o
Santa Cruz ) Inquire for Price available Primarily for
) available upon ]
Biotechnology details. upon request. research use.[4]
request.
SIRI LIFE . 1 kg, 5kg, 10 kg, Price available Manufacturer
0
SCIENCES 25kg, 1 MT upon request. based in India.[5]
REDDY N
REDDY 989 1 kg, 5kg, 10 kg, Price available Manufacturer
0
PHARMACEUTI 25kg, 1 MT upon request. based in India.[6]
CALS
Custom ) ) )
_ N Price available Trader based in
A.J Chemicals 98% gquantities )
) upon request. India.[5]
available.

JSK Chemicals

99% (Custom

1 kg, 5 kg, 10 kg,

Price available

Trader based in

work) 25kg, 1 MT upon request. India.[5]
CONIER CHEM , _ _
Price available Trader based in
AND PHARMA 99% 1 kg )
upon request. China.[5]
LIMITED
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Custom

N Price available Trader based in
CHEMSWORTH ~95% quantities )
) upon request. India.[5]
available.
Information Custom ) ) ]
CLEARSYNTH ] N Price available Trader based in
available upon quantities )
LABS LTD. ] upon request. India.[5]
request. available.

Synthetic Applications and Experimental Protocols

4-lodo-2-nitrotoluene serves as a versatile building block in organic synthesis, primarily in the
formation of carbon-carbon and carbon-nitrogen bonds. Its utility is demonstrated in its
application for the production of 3-(4-methyl-3-nitro-phenyl)-1H-indole.[1][7] While a specific,
detailed protocol for this exact synthesis is not readily available in public literature, a general
workflow can be constructed based on established palladium-catalyzed cross-coupling
reactions, such as the Buchwald-Hartwig amination.

General Experimental Workflow: Buchwald-Hartwig
Amination for C-N Bond Formation

The following diagram illustrates a typical workflow for a Buchwald-Hartwig amination reaction,
a plausible method for reacting 4-lodo-2-nitrotoluene with an amine.
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Reaction Setup

Combine aryl halide (4-lodo-2-nitrotoluene),
amine, palladium catalyst, ligand, and base
in an oven-dried Schlenk tube.

Y

Evacuate and backfill the tube
with an inert gas (e.g., Argon).

Y

Add anhydrous, degassed solvent
via syringe.

Reaction Execution

Heat the reaction mixture to the
specified temperature with stirring.

Y

Monitor reaction progress by TLC or LC-MS.

Work-up
Y

Cool the reaction mixture to
room temperature.

Y

Quench the reaction and dilute
with an organic solvent.

Y

Perform aqueous extraction to
remove inorganic salts.

Y

Dry the organic layer over an
anhydrous drying agent (e.g., Na2S04).

Purification

Concentrate the organic phase
under reduced pressure.

Y

Purify the crude product by
silica gel column chromatography.

:

final_product
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Define Project Requirements

Evalyation Criteria

Purity/Grade Required Quantity Cost per Unit Lead Time &
(e.g., >98%) (mg, g, kg, MT) (e.g., $/9) Availability

ecision Making

Compare Suppliers
Based on Criteria

Select Optimal Supplier

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Sourcing and Synthetic Applications of 4-
lodo-2-nitrotoluene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329957#commercial-suppliers-of-4-iodo-2-
nitrotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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